Cas no 903342-10-9 (2-amino-3-(3-methoxybenzoyl)-N-(2-methylphenyl)indolizine-1-carboxamide)

• Product Name: 2-amino-3-(3-methoxybenzoyl)-N-(2-methylphenyl)indolizine-1-carboxamide
• CAS No: 903342-10-9
• MF: C₂₄H₂₁N₃O₃
• MW: 399.441845655441
• CID: 5493790
• PubChem ID: 16955569
• Update Time: 2025-06-10

2-amino-3-(3-methoxybenzoyl)-N-(2-methylphenyl)indolizine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• STL275376
• 903342-10-9
• 2-amino-3-[(3-methoxyphenyl)carbonyl]-N-(2-methylphenyl)indolizine-1-carboxamide
• AKOS016393810
• F2633-0065
• 2-amino-3-(3-methoxybenzoyl)-N-(o-tolyl)indolizine-1-carboxamide
• 2-amino-3-(3-methoxybenzoyl)-N-(2-methylphenyl)indolizine-1-carboxamide

• Inchi： 1S/C24H21N3O3/c1-15-8-3-4-11-18(15)26-24(29)20-19-12-5-6-13-27(19)22(21(20)25)23(28)16-9-7-10-17(14-16)30-2/h3-14H,25H2,1-2H3,(H,26,29)
• InChI Key： NMSCJYDWYAAWDG-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=C(C=1)OC)C1=C(C(C(NC2C=CC=CC=2C)=O)=C2C=CC=CN21)N

Computed Properties

• Exact Mass: 399.15829154g/mol
• Monoisotopic Mass: 399.15829154g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 627
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 85.8Ų

Additional information on 2-amino-3-(3-methoxybenzoyl)-N-(2-methylphenyl)indolizine-1-carboxamide

Recent Advances in the Study of 2-amino-3-(3-methoxybenzoyl)-N-(2-methylphenyl)indolizine-1-carboxamide (CAS: 903342-10-9)

In recent years, the compound 2-amino-3-(3-methoxybenzoyl)-N-(2-methylphenyl)indolizine-1-carboxamide (CAS: 903342-10-9) has garnered significant attention in the field of chemical biology and medicinal chemistry. This indolizine derivative has shown promising potential as a therapeutic agent, particularly in the context of oncology and inflammation-related disorders. The unique structural features of this compound, including the presence of a methoxybenzoyl group and a carboxamide moiety, contribute to its biological activity and make it a subject of ongoing research.

Recent studies have focused on elucidating the molecular mechanisms underlying the pharmacological effects of 2-amino-3-(3-methoxybenzoyl)-N-(2-methylphenyl)indolizine-1-carboxamide. One notable finding is its ability to modulate key signaling pathways, such as the NF-κB and MAPK pathways, which are critical in the regulation of cell proliferation and inflammation. In vitro and in vivo experiments have demonstrated that this compound exhibits potent inhibitory effects on tumor growth and inflammatory responses, suggesting its potential as a dual-targeting agent.

The synthesis and optimization of 2-amino-3-(3-methoxybenzoyl)-N-(2-methylphenyl)indolizine-1-carboxamide have also been a focal point of recent research. Advances in synthetic methodologies have enabled the production of this compound with higher yields and purity, facilitating further pharmacological evaluations. Additionally, structure-activity relationship (SAR) studies have identified key modifications that enhance its bioavailability and therapeutic efficacy, paving the way for the development of next-generation derivatives.

In the context of drug development, the pharmacokinetic and toxicological profiles of 2-amino-3-(3-methoxybenzoyl)-N-(2-methylphenyl)indolizine-1-carboxamide have been investigated. Preliminary data indicate favorable absorption and distribution properties, with minimal off-target effects. However, further studies are required to assess its long-term safety and potential drug-drug interactions. These findings underscore the importance of continued research to fully realize the therapeutic potential of this compound.

Looking ahead, the application of 2-amino-3-(3-methoxybenzoyl)-N-(2-methylphenyl)indolizine-1-carboxamide in combination therapies is an area of growing interest. Synergistic effects with existing chemotherapeutic agents and immunomodulators have been observed, highlighting its potential as part of a multi-modal treatment approach. Moreover, the development of targeted delivery systems, such as nanoparticle-based formulations, could further enhance its efficacy and reduce systemic toxicity.

In conclusion, the compound 2-amino-3-(3-methoxybenzoyl)-N-(2-methylphenyl)indolizine-1-carboxamide (CAS: 903342-10-9) represents a promising candidate for the treatment of cancer and inflammatory diseases. Ongoing research efforts are expected to provide deeper insights into its mechanisms of action and optimize its therapeutic applications. As the field progresses, this compound may emerge as a valuable addition to the arsenal of modern medicines.